4-Oxocyclohexyl methanesulfonate
Overview
Description
Scientific Research Applications
Oxidizing Agent in Organic Synthesis
4-Oxocyclohexyl methanesulfonate and related compounds, like methanesulfonic acid, have been utilized as effective oxidizing agents in various organic syntheses. For instance, a combination of methanesulfonic acid and sodium nitrite, in the presence of wet SiO2, has been used for oxidizing 1,4-dihydropyridines to pyridine derivatives under mild conditions (Niknam, Razavian, Zolfigol, & Mohammahpoor-Baltork, 2006). Another study highlights cerium(Ⅳ) methanesulfonate's role in synthesizing aromatic aldehydes or ketones from alkyl aromatic compounds (Wang Shi-zhi, 2011).
Reductive Ring-Opening Reactions
Methanesulfonic acid, a closely related compound, has shown efficiency in reductive ring-opening reactions. It has been used as a substitute for ethereal HCl in reductive 4,6-O-benzylidene acetal ring-opening reaction with sodium cyanoborohydride (Zinin, Malysheva, Shpirt, Torgov, & Kononov, 2007).
Catalysis and Electrochemical Studies
Methanesulfonic acid has also been used in iron-catalyzed hydration of alkynes, demonstrating high efficiency in converting alkynes to ketones under mild conditions (Park, Yeon, Lee, & Lee, 2013). In electrochemical studies, it has been investigated for its behavior in the Ce 3+/4+ redox couple in various electrode substrates (Nikiforidis, Berlouis, Hall, & Hodgson, 2014).
Hydrolysis of Esters
The hydrolysis of methanesulfonate esters has been researched, particularly in understanding their behavior in different pH conditions. This study helps in the selective removal of these esters in various chemical processes (Chan, Cox, & Sinclair, 2008).
Future Directions
properties
IUPAC Name |
(4-oxocyclohexyl) methanesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O4S/c1-12(9,10)11-7-4-2-6(8)3-5-7/h7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXFKVXDQXWKFRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1CCC(=O)CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80571829 |
Source
|
| Record name | 4-Oxocyclohexyl methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80571829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Oxocyclohexyl methanesulfonate | |
CAS RN |
78847-53-7 |
Source
|
| Record name | 4-Oxocyclohexyl methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80571829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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